Cas no 471-29-4 (N-methylguanidine)

• Product Name: N-methylguanidine
• CAS No: 471-29-4
• Molecular Formula: C₂H₇N₃
• Molecular Weight: 73.09708
• MDL: MFCD01724039
• CID: 331002
• PubChem ID: 10111

N-methylguanidine Properties

Names and Identifiers

• Guanidine, N-methyl-
• 1-METHYLGUANIDINE
• 2-methylguanidine
• Methylguanidin
• Methylguanidine
• Monomethyl guanidin
• Monomethylguanidine
• N1-Methylguanidine
• N-Methylguanidine
• Guanidine,N-cyano-N'-methyl-
• NS00043232
• METHYLGUANIDINE [MI]
• AKOS005720837
• UNII-5L0H5Q9VAG
• N-Methyl guanidine
• 471-29-4
• C02294
• FT-0608084
• 5L0H5Q9VAG
• METHYLGUANDINE
• R016192
• Q27102005
• EN300-21662
• DTXSID4020872
• CHEBI:16628
• Guanidine, methyl-
• methyl- guanidine
• Methylguanidin [German]
• MGX
• FT-0672364
• EINECS 207-438-3
• 2-Methylguanidin
• Monomethyl guanidin [German]
• BBL011356
• N-Methylguanidine-d3
• STL146448

• MDL： MFCD01724039
• InChIKey： CHJJGSNFBQVOTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H7N3/c1-5-2(3)4/h1H3,(H4,3,4,5)
• SMILES： CNC(=N)N

Computed Properties

• Exact Mass: 73.06411
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 73.063997236g/mol
• Heavy Atom Count: 5
• Complexity: 42.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 61.9
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 96 ºC
• Melting Point: 180-200 ºC
• Vapor Pressure: 44.5±0.2 mmHg at 25°C
• Flash Point: 12 ºC
• Density: 1.19